Cas no 21663-51-4 (2-Heptyl isothiocyanate)

2-Heptyl isothiocyanate structure
2-Heptyl isothiocyanate structure
Product Name:2-Heptyl isothiocyanate
CAS No:21663-51-4
MF:C8H15NS
MW:157.27640080452
MDL:MFCD00060399
CID:263289
PubChem ID:140853
Update Time:2025-04-19

2-Heptyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

    • Heptane,2-isothiocyanato-
    • 2-Heptyl isothiocyanate
    • 2-isothiocyanatoheptane
    • 2-Heptane isothiocyanate
    • Heptane,2-isothiocyanato
    • 21663-51-4
    • 2-Isothiocyanatoheptane #
    • DTXSID90944267
    • FT-0638141
    • 1-methylhexyl isothiocyanate
    • (R)-2-Isothiocyanatoheptane
    • (S)-2-Isothiocyanatoheptane
    • MFCD00060399
    • J-502188
    • AKOS009462961
    • 2-Heptyl isothiocyanate,
    • SCHEMBL6154825
    • J-502423
    • A815586
    • MDL: MFCD00060399
    • Inchi: 1S/C8H15NS/c1-3-4-5-6-8(2)9-7-10/h8H,3-6H2,1-2H3
    • InChI Key: UPTLUDLHIIYPNC-UHFFFAOYSA-N
    • SMILES: S=C=NC(C)CCCCC

Computed Properties

  • Exact Mass: 157.09300
  • Monoisotopic Mass: 157.09252
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4
  • XLogP3: 4.3

Experimental Properties

  • Density: 0.91
  • Boiling Point: 100 °C
  • Flash Point: 88°C
  • Refractive Index: 1.483
  • PSA: 44.45000
  • LogP: 3.05800

2-Heptyl isothiocyanate Security Information

  • HazardClass:IRRITANT-HARMFUL

2-Heptyl isothiocyanate Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-Heptyl isothiocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
008976-1g
2-Heptyl isothiocyanate
21663-51-4 99%
1g
£16.00 2022-03-01
Fluorochem
008976-5g
2-Heptyl isothiocyanate
21663-51-4 99%
5g
£77.00 2022-03-01
TRC
H283193-50mg
2-Heptyl isothiocyanate
21663-51-4
50mg
$ 50.00 2022-06-04
TRC
H283193-100mg
2-Heptyl isothiocyanate
21663-51-4
100mg
$ 65.00 2022-06-04
TRC
H283193-500mg
2-Heptyl isothiocyanate
21663-51-4
500mg
$ 80.00 2022-06-04
abcr
AB150819-5 g
2-Heptyl isothiocyanate; 99%
21663-51-4
5g
€170.60 2023-06-23
Oakwood
008976-250mg
2-Heptyl isothiocyanate
21663-51-4 99%
250mg
$21.00 2024-07-19
Oakwood
008976-1g
2-Heptyl isothiocyanate
21663-51-4 99%
1g
$42.00 2024-07-19
abcr
AB150819-5g
2-Heptyl isothiocyanate, 99%; .
21663-51-4 99%
5g
€170.60 2025-04-20
1PlusChem
1P007PXN-250mg
Heptane,2-isothiocyanato-
21663-51-4 99%
250mg
$48.00 2023-12-19
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.